Cas no 322725-48-4 (3-3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid)

• Product Name: 3-3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid
• CAS No: 322725-48-4
• MF: C₁₂H₁₂N₂O₄
• MW: 248.234683036804
• MDL: MFCD07392301
• CID: 301419
• PubChem ID: 6488375
• Update Time: 2025-05-20

3-3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)propanoic acid
• 1,2,4-Oxadiazole-5-propanoicacid, 3-(2-methoxyphenyl)-
• 3-[3-(2-Methoxy-phenyl)-[1,2,4]oxadiazol-5-yl]-propionic acid
• 3-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanoic acid
• HMS1700J20
• DTXSID70424597
• VS-01065
• 3-[3-(2-Methoxyphenyl)-[1,2,4]oxadiazol-5-yl]-propionic acid
• FT-0753703
• CS-0312766
• SCHEMBL6328368
• AKOS000112017
• 322725-48-4
• MFCD07392301
• 3-3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid

• MDL： MFCD07392301
• Inchi： 1S/C12H12N2O4/c1-17-9-5-3-2-4-8(9)12-13-10(18-14-12)6-7-11(15)16/h2-5H,6-7H2,1H3,(H,15,16)
• InChI Key： IQXXNMCDSHIYDO-UHFFFAOYSA-N
• SMILES： O1C(CCC(=O)O)=NC(C2C=CC=CC=2OC)=N1

Computed Properties

• Exact Mass: 248.08000
• Monoisotopic Mass: 248.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.4A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.293
• Boiling Point: 474.2°C at 760 mmHg
• Flash Point: 240.6°C
• Refractive Index: 1.556
• PSA: 85.45000
• LogP: 1.76240

3-3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid

3-3-(2-Methoxyphenyl)-1,2,4-Oxadiazol-5-ylpropanoic Acid: A Comprehensive Overview

3-3-(2-Methoxyphenyl)-1,2,4-Oxadiazol-5-ylpropanoic Acid is a compound with the CAS number 322725-48-4, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development. The molecule consists of a propanoic acid backbone attached to a 1,2,4-oxadiazole ring, which is further substituted with a 2-methoxyphenyl group. This combination of structural elements contributes to its intriguing chemical properties and biological activity.

The synthesis of 3-3-(2-Methoxyphenyl)-1,2,4-Oxadiazol-5-ylpropanoic Acid involves a multi-step process that typically begins with the preparation of the oxadiazole ring. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of this compound, ensuring higher yields and better purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the oxadiazole ring, reducing reaction times significantly. This approach not only enhances efficiency but also aligns with the growing trend toward sustainable chemical practices.

The structural features of 3-3-(2-Methoxyphenyl)-1,2,4-Oxadiazol-5-ylpropanoic Acid make it a promising candidate for various applications. One of the most exciting areas of research involves its potential as a lead compound in drug discovery. The oxadiazole moiety is known for its ability to modulate biological activity, and the presence of the methoxyphenyl group further enhances its pharmacokinetic properties. Recent studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a valuable tool in the development of therapeutic agents for conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its pharmacological applications, 3-3-(2-Methoxyphenyl)-1,2,4-Oxadiazol-5-ylpropanoic Acid has also been investigated for its role in materials science. The compound's ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Researchers have reported that when this compound is used as a ligand in metalloorganic frameworks (MOFs), it significantly improves the stability and porosity of the resulting materials. These MOFs have potential applications in gas storage and catalysis, further expanding the utility of this compound.

The biological activity of 3-3-(2-Methoxyphenyl)-1,2,4-Oxadiazol-5-ylpropanoic Acid has been extensively studied using advanced analytical techniques. For example, computational modeling has provided insights into its binding affinity with various protein targets. These studies have revealed that the compound's propanoic acid group plays a crucial role in its interactions with cellular receptors. Furthermore, experimental assays have confirmed that the methoxyphenyl substituent enhances the compound's bioavailability and reduces its toxicity profile.

From an environmental perspective, 3-3-(2-Methoxyphenyl)-1,2,4-Oxadiazol-5-ylpropanoic Acid has been evaluated for its biodegradability and ecological impact. Recent research indicates that under aerobic conditions, the compound undergoes rapid degradation due to its hydrophilic nature and susceptibility to enzymatic cleavage. This finding is particularly important for industries involved in chemical manufacturing, as it suggests that this compound poses minimal risk to aquatic ecosystems when properly managed.

In conclusion, 3-3-(2-Methoxyphenyl)-1,2,4-Oxadiazol-5-ylpropanoic Acid (CAS No: 322725-48) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure enables it to serve as a valuable tool in drug discovery and materials science while maintaining an environmentally friendly profile. As research continues to uncover new insights into its properties and potential uses, 3-(2-Methoxyphenyl)-1H-pyrazolo[1]pyrimidine derivatives will undoubtedly play an increasingly important role in advancing both scientific knowledge and practical applications.